10-Allyl-2-(methylsulfonyl)-10H-phenothiazine

• IUPAC Name: 2-methylsulfonyl-10-prop-2-enylphenothiazine
• InChI: InChI=1S/C16H15NO2S2/c1-3-10-17-13-6-4-5-7-15(13)20-16-9-8-12(11-14(16)17)21(2,18)19/h3-9,11H,1,10H2,2H3
• InChI Key: KLXNEAXMKJWVOU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)SC3=CC=CC=C3N2CC=C
• Molecular Formula: C16H15NO2S2
• Molecular Weight: 317.4 g/mol

Description

10-Allyl-2-chloro-phenothiazine is a chemical compound with the molecular formula C₁₅H₁₂ClNS. It appears as an off-white to beige solid.

Molecular Structure Analysis

The molecular structure of 10-Allyl-2-chloro-phenothiazine consists of a phenothiazine core with a chlorine atom at the 2 position and an allyl group at the 10 position.

Physical And Chemical Properties Analysis

10-Allyl-2-chloro-phenothiazine has a melting point of 71-73°C. Its molecular weight is 273.78.

Scientific Research Applications

Synthesis and Antimicrobial Activity

10-Allyl-2-(methylsulfonyl)-10H-phenothiazine derivatives have been synthesized and evaluated for their potential antimicrobial activities. For instance, Dixit et al. (2008) reported the synthesis of bioactive fluorinated 10H-phenothiazines and their sulfone derivatives, highlighting the antimicrobial studies of these compounds. The synthesis involved the Smiles rearrangement of substituted 2-foramido-2´-nitrodiphenylsulfide, followed by oxidation with hydrogen peroxide in glacial acetic acid to obtain the sulfone derivatives (Dixit, R. Dixit, Gautam, & Gautam, 2008). Additionally, Vasudha et al. (2016) synthesized phenothiazine-3-sulfonate derivatives and demonstrated significant antibacterial activity, indicating the potential use of these compounds in medicinal chemistry (Vasudha, Rao, Reddy, & Baru, 2016).

Antioxidant and Pharmacological Activities

Phenothiazine derivatives, including those related to this compound, have been studied for their antioxidant and pharmacological properties. Narule, Gaidhane, and Gaidhane (2015) discussed the antioxidant and pharmacological activities of microwave-mediated synthesized phenothiazine derivatives, indicating their potential in drug development (Narule, Gaidhane, & Gaidhane, 2015). This research underscores the versatility of phenothiazine derivatives in various pharmacological applications.

Photocatalytic Hydrogen Production

A study by Tiwari, Mondal, and Pal (2015) focused on thiophenothiazine-based dye-sensitized TiO2 photocatalysts for visible light-induced hydrogen production from water. This research demonstrates the potential of phenothiazine derivatives in renewable energy applications, specifically in harnessing solar energy for hydrogen production (Tiwari, Mondal, & Pal, 2015).

Mechanism of Action

The mechanism of action of 10-Allyl-2-chloro-phenothiazine is not specified in the available resources.

Safety and Hazards

Specific safety and hazard information for 10-Allyl-2-chloro-phenothiazine is not available in the resources I found.